tert-butyl (2R)-2-methyl-5-oxopyrrolidine-1-carboxylate
Overview
Description
Tert-Butyl (2R)-2-Methyl-5-Oxopyrrolidine-1-Carboxylate (TBOMPC) is a carboxylic acid ester that is used in a variety of applications in science, including synthesis and research. It is a synthetic compound that has been used in the synthesis of a number of compounds, and has been studied for its potential applications in scientific research.
Mechanism of Action
TBOMPC is a carboxylic acid ester, and its mechanism of action is similar to that of other carboxylic acid esters. It acts as a proton donor, donating a proton to the substrate, which activates the substrate and facilitates its reaction with other molecules. This mechanism of action is important for the synthesis of a number of compounds, as it allows for the efficient and effective synthesis of a variety of molecules.
Biochemical and Physiological Effects
TBOMPC has been studied for its potential biochemical and physiological effects. It has been found to be non-toxic and non-irritating, and has been shown to have no adverse effects on cells or tissues. In addition, TBOMPC has been found to have no effect on the activity of enzymes or other proteins, and has been shown to have no effect on the activity of enzymes or other proteins in the body.
Advantages and Limitations for Lab Experiments
TBOMPC has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost and availability, as it is relatively inexpensive and can be easily obtained. Additionally, TBOMPC is relatively easy to use and is relatively stable, making it an ideal reagent for a variety of laboratory experiments. However, TBOMPC is not soluble in water, and must be dissolved in an organic solvent such as ethanol or acetone in order to be used in experiments. Additionally, TBOMPC is not very stable in the presence of light or heat, and must be stored in a cool, dark place in order to maintain its effectiveness.
Future Directions
TBOMPC has a number of potential future directions that could be explored. These include further research into its potential uses in drug delivery, its potential applications in the synthesis of peptides and peptidomimetics, and its potential use as a catalyst for organic transformations. Additionally, further research could be done into the biochemical and physiological effects of TBOMPC, as well as its potential toxicity and potential for adverse effects on cells or tissues. Finally, further research could be done into the potential uses of TBOMPC in the synthesis of other compounds, as well as its potential applications in other scientific research fields.
Synthesis Methods
TBOMPC is synthesized by a two-step reaction. The first step involves the reaction of tert-butyl alcohol with acrylonitrile, which yields a nitrile compound. This nitrile compound is then reacted with an acid chloride, such as trichloroacetic acid, to produce TBOMPC. This method of synthesis is relatively simple and efficient, and can be completed in a relatively short amount of time.
Scientific Research Applications
TBOMPC has been studied for its potential applications in scientific research. It has been found to be a useful reagent for the synthesis of a number of compounds, including amino acids and amines. It has also been used as a catalyst for organic transformations, as well as a reagent for the synthesis of peptides, peptidomimetics, and other bioactive molecules. In addition, TBOMPC has been studied for its potential use in drug delivery, as it can be used to transport drugs through the blood-brain barrier.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2R)-2-methyl-5-oxopyrrolidine-1-carboxylate involves the reaction of tert-butyl (S)-2-methyl-5-oxopyrrolidine-1-carboxylate with a chiral reducing agent to obtain the desired product.", "Starting Materials": [ "tert-butyl (S)-2-methyl-5-oxopyrrolidine-1-carboxylate", "Chiral reducing agent" ], "Reaction": [ "Step 1: Dissolve tert-butyl (S)-2-methyl-5-oxopyrrolidine-1-carboxylate in a suitable solvent.", "Step 2: Add the chiral reducing agent to the reaction mixture.", "Step 3: Stir the reaction mixture at a suitable temperature for a suitable time.", "Step 4: Quench the reaction with a suitable reagent.", "Step 5: Isolate and purify the product by standard techniques." ] } | |
CAS RN |
402955-77-5 |
Molecular Formula |
C10H17NO3 |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
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